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Introduction
Cyclohexanediaminetetraacetic acid (CDTA), also known as (1,2-

Cyclohexylenedinitrilo)tetraacetic acid, is a powerful aminopolycarboxylic acid and a robust

chelating agent. Structurally similar to the more widely known Ethylenediaminetetraacetic acid

(EDTA), CDTA features a cyclohexane ring backbone which imparts greater lipophilicity and

pre-organizes the molecule for metal binding. This structural feature results in the formation of

more stable metal complexes compared to EDTA.[1]

CDTA is a hexadentate ligand, meaning it can form six bonds with a single metal ion,

sequestering it within a stable, water-soluble complex. This property makes it invaluable in a

wide array of applications, including analytical chemistry for the determination of metal ions,

industrial processes for metal ion control, and in biomedical research for mitigating heavy metal

toxicity.[2][3]

Chemical and Physical Properties
CDTA is typically available as a white to off-white crystalline powder. Its properties are

summarized in the tables below.

General Properties
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Property Value Reference

Chemical Formula C₁₄H₂₂N₂O₈ [4]

Molecular Weight 346.33 g/mol [4]

CAS Number

482-54-2 (Anhydrous) 13291-

61-7 (trans-isomer) 125572-

95-4 (Monohydrate)

[4][5][6]

Appearance White to off-white solid/powder [5]

Synonyms

CDTA, CyDTA, (1,2-

Cyclohexylenedinitrilo)tetraace

tic acid, Complexon IV

[4][7]

Physical and Chemical Constants
Property Value Reference

Melting Point 213-216 °C (decomposes) [5]

Boiling Point ~670.8 °C (Predicted) [5]

Density ~1.48 g/cm³ (Predicted) [5]

Water Solubility
Slightly soluble; 425.4 g/L at

25°C (predicted)
[5][8]

Organic Solvent Solubility

Insoluble in most common

organic solvents. Soluble in 1N

sodium hydroxide and alkali

solutions.

[8]

pKa Values

pKa1: 1.78 (Predicted), pKa2:

2.53, pKa3: 3.66, pKa4: 6.07,

pKa5: 9.68

[9]

Chelation Properties and Stability Constants
The primary function of CDTA is its ability to form stable, 1:1 complexes with a vast range of

metal ions. The stability of these complexes is quantified by the stability constant (K) or, more
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commonly, its logarithm (log K). A higher log K value indicates a more stable complex. The pre-

organized structure of CDTA, due to its cyclohexane backbone, leads to generally higher

stability constants than EDTA for many metal ions.

Metal Ion log K (CDTA) log K (EDTA)

Al³⁺ 17.6 16.4

Ca²⁺ 12.5 10.65

Cd²⁺ 19.4 16.5

Co²⁺ 18.9 16.45

Cu²⁺ 21.3 18.78

Fe²⁺ 16.2 14.30

Fe³⁺ 29.3 25.1

Mg²⁺ 10.3 8.79

Mn²⁺ 16.7 13.89

Ni²⁺ 19.4 18.4

Pb²⁺ 19.7 18.0

Zn²⁺ 18.7 16.5

Zr⁴⁺ 29.6 27.9

Note: Stability constants can vary with experimental conditions such as temperature and ionic

strength. The values presented are representative.[10][11][12]

Synthesis of CDTA
The synthesis of CDTA is typically achieved through the carboxymethylation of 1,2-

diaminocyclohexane. A common laboratory and industrial method involves the reaction of 1,2-

diaminocyclohexane with chloroacetic acid under alkaline conditions.

Optimized Synthesis Protocol
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An optimized synthesis involves a molar ratio of 1:6 for 1,2-diaminocyclohexane to chloroacetic

acid. The reaction is maintained at a temperature of 50°C for 7 hours. This method is noted for

its mild reaction conditions and relatively low cost.[13]

Below is a diagram illustrating the general synthesis workflow.

General Synthesis Workflow for CDTA
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General Synthesis Workflow for CDTA

Experimental Protocols
CDTA's strong chelating ability is harnessed in various quantitative analytical methods, such as

complexometric titrations.

Protocol: Determination of Metal Ion Concentration by
Complexometric Titration
This protocol outlines a general procedure for determining the concentration of a metal ion

(e.g., Ca²⁺, Mg²⁺, Zn²⁺) in an aqueous sample using a standardized CDTA solution.

Materials:

Standardized CDTA solution (e.g., 0.01 M)

Aqueous sample containing the metal ion of interest
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Appropriate buffer solution to maintain a constant pH (e.g., Ammonia-Ammonium Chloride

buffer for pH 10)

Metallochromic indicator (e.g., Eriochrome Black T for Mg²⁺/Zn²⁺, Calmagite for Ca²⁺)

Burette, flasks, and standard laboratory glassware

Methodology:

Sample Preparation: Pipette a known volume of the aqueous sample into an Erlenmeyer

flask.

Dilution: Add deionized water to ensure sufficient volume for observation.

Buffering: Add a sufficient amount of the buffer solution to bring the sample to the optimal pH

for the indicator and metal-CDTA complex formation.

Indicator Addition: Add a few drops of the appropriate metallochromic indicator. The solution

will turn the color of the metal-indicator complex.

Titration: Titrate the sample with the standardized CDTA solution from a burette. The CDTA

will first react with any free metal ions and then begin to displace the metal from the metal-

indicator complex.

Endpoint Determination: The endpoint is reached when the solution changes color, indicating

that all the metal has been complexed by the CDTA. The color change will be from the metal-

indicator complex color to the free indicator color.

Calculation: The concentration of the metal ion in the sample is calculated based on the

volume of CDTA solution used, its concentration, and the initial volume of the sample.

The workflow for this titration is visualized below.
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Complexometric Titration Workflow
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Complexometric Titration Workflow
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Biological Activity and Mechanism of Action
CDTA is an effective antagonist for heavy metal poisoning, including zinc, lead, and

manganese.[14] Its mechanism of action in detoxification is primarily through chelation.

Mechanism of Heavy Metal Detoxification
Heavy metal ions like Cadmium (Cd²⁺), Lead (Pb²⁺), and Manganese (Mn²⁺) can be highly

toxic. They exert their toxicity through mechanisms such as inducing oxidative stress,

disrupting essential enzyme functions by displacing native metal cofactors, and interfering with

cellular signaling pathways.[15]

CDTA, when administered, circulates in the body and binds to these toxic metal ions. The

resulting metal-CDTA complex is stable, water-soluble, and can be efficiently excreted from the

body, primarily via the kidneys. This process reduces the concentration of free toxic metal ions

in tissues and the bloodstream, thereby mitigating their harmful effects.[16][17]

The logical relationship for this detoxification process is shown below.
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Logical Pathway of CDTA in Metal Detoxification
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Logical Pathway of CDTA in Metal Detoxification

Toxicology and Safety
While CDTA is a valuable therapeutic and research tool, it is not without toxicological

considerations. High doses can lead to adverse effects, and its powerful chelating action can

also deplete essential minerals from the body.

Acute Toxicity Data
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Test Route Species Dose (LD₅₀) Reference

LD₅₀ Oral Rat 262 mg/kg [18]

LD₅₀ Dermal Guinea Pig 193 mg/kg [18]

LD₅₀ Intraperitoneal Rat 413 mg/kg [4]

A study on developmental toxicity in mice identified a No Observable Adverse Effect Level

(NOAEL) for maternal and developmental toxicity at 540 mg/kg/day when administered

intraperitoneally. Doses of 1080 mg/kg/day resulted in significant maternal and fetal toxicity.[14]

Safety Precautions:

Handle CDTA in a well-ventilated area.[19]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and lab coats.[1][6]

Avoid breathing dust.[6]

Causes skin and serious eye irritation. In case of contact, rinse thoroughly with water.[1][6]

It is harmful if swallowed and can be toxic in contact with skin.[18][20]

Always consult the material safety data sheet (MSDS) before use.[18][19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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